Cas no 155064-29-2 (1,3,5-Tris[(3,5-di-tert-butylphenyl)ethynyl]benzene)

• Product Name: 1,3,5-Tris[(3,5-di-tert-butylphenyl)ethynyl]benzene
• CAS No: 155064-29-2
• MF: C₅₄H₆₆
• MW: 715.101855754852
• CID: 2779407
• PubChem ID: 14938661
• Update Time: 2025-04-21

1,3,5-Tris[(3,5-di-tert-butylphenyl)ethynyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,1',1''-[Benzene-1,3,5-triyltri(ethyne-2,1-diyl)]tris(3,5-di-tert-butylbenzene)
• DTXSID10565756
• 155064-29-2
• 1,3,5-Tris[(3,5-di-tert-butylphenyl)ethynyl]benzene

• Inchi： 1S/C54H66/c1-49(2,3)43-28-40(29-44(34-43)50(4,5)6)22-19-37-25-38(20-23-41-30-45(51(7,8)9)35-46(31-41)52(10,11)12)27-39(26-37)21-24-42-32-47(53(13,14)15)36-48(33-42)54(16,17)18/h25-36H,1-18H3
• InChI Key： VLNZYGOWUWOWBJ-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=C(C#CC2C=C(C=C(C=2)C#CC2C=C(C=C(C=2)C(C)(C)C)C(C)(C)C)C#CC2C=C(C=C(C=2)C(C)(C)C)C(C)(C)C)C=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 714.516452105Da
• Monoisotopic Mass: 714.516452105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18
• Topological Polar Surface Area: 0Ų